Cas no 2228554-47-8 (tert-butyl 4-(piperidin-4-yl)methyl-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(piperidin-4-yl)methyl-1H-imidazole-1-carboxylate
• CAS No: 2228554-47-8
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• CID: 5762213
• PubChem ID: 165676970
• Update Time: 2025-05-19

tert-butyl 4-(piperidin-4-yl)methyl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2228554-47-8
• EN300-1896100
• tert-butyl 4-[(piperidin-4-yl)methyl]-1H-imidazole-1-carboxylate
• tert-butyl 4-(piperidin-4-yl)methyl-1H-imidazole-1-carboxylate

• Inchi： 1S/C14H23N3O2/c1-14(2,3)19-13(18)17-9-12(16-10-17)8-11-4-6-15-7-5-11/h9-11,15H,4-8H2,1-3H3
• InChI Key： FVSQNBRSLRYYCF-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)CC1CCNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.17902698g/mol
• Monoisotopic Mass: 265.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl 4-(piperidin-4-yl)methyl-1H-imidazole-1-carboxylate

Comprehensive Overview of tert-butyl 4-(piperidin-4-yl)methyl-1H-imidazole-1-carboxylate (CAS No. 2228554-47-8)

In the realm of pharmaceutical intermediates and organic synthesis, tert-butyl 4-(piperidin-4-yl)methyl-1H-imidazole-1-carboxylate (CAS No. 2228554-47-8) has garnered significant attention due to its versatile applications. This compound, often referred to in abbreviated forms such as tert-butyl imidazole carboxylate or piperidinyl methyl imidazole derivative, serves as a critical building block in drug discovery and development. Researchers and chemists frequently explore its properties to design novel therapeutic agents, particularly in the fields of oncology, neurology, and immunology.

The structural uniqueness of tert-butyl 4-(piperidin-4-yl)methyl-1H-imidazole-1-carboxylate lies in its hybrid framework, combining a piperidine ring and an imidazole core. This configuration enhances its binding affinity to biological targets, making it a valuable scaffold for modulating enzyme activity or receptor interactions. Recent studies highlight its potential in developing kinase inhibitors and GPCR modulators, aligning with the growing demand for precision medicine. As the pharmaceutical industry shifts toward personalized therapies, this compound’s role in creating targeted drugs cannot be overstated.

From a synthetic chemistry perspective, CAS 2228554-47-8 is often synthesized via multi-step protocols involving Boc protection and alkylation reactions. Its tert-butyloxycarbonyl (Boc) group offers stability during complex transformations, a feature highly valued in peptide coupling and heterocyclic chemistry. Laboratories focusing on high-throughput screening or combinatorial chemistry frequently utilize this compound to generate diverse libraries for bioactivity testing. Moreover, its compatibility with microwave-assisted synthesis and flow chemistry techniques underscores its adaptability to modern green chemistry trends.

Beyond its synthetic utility, tert-butyl 4-(piperidin-4-yl)methyl-1H-imidazole-1-carboxylate has emerged as a subject of interest in computational drug design. Molecular docking simulations and QSAR studies leverage its structural data to predict interactions with proteins like BRD4 or PI3K, which are pivotal in cancer research. This aligns with the rising popularity of AI-driven drug discovery, where researchers seek to minimize trial-and-error experimentation. Notably, platforms like AlphaFold and Schrödinger Suite incorporate such compounds to accelerate virtual screening pipelines.

In the context of industrial applications, CAS 2228554-47-8 is often procured by contract research organizations (CROs) and academic institutions specializing in medicinal chemistry. Its commercial availability in varying purity grades (e.g., >98% HPLC) caters to both small-scale research and bulk manufacturing needs. Suppliers frequently highlight its compliance with REACH and GMP standards, addressing the stringent quality requirements of regulatory bodies. Discussions on forums like ResearchGate and LinkedIn reveal growing inquiries about its scalability, reflecting the compound’s transition from bench to market.

Environmental and safety considerations are also integral to the discourse around tert-butyl 4-(piperidin-4-yl)methyl-1H-imidazole-1-carboxylate. While it is not classified as hazardous under GHS, proper handling protocols—such as the use of PPE and fume hoods—are emphasized in material safety data sheets (MSDS). This aligns with the broader industry focus on sustainable chemistry, where minimizing waste and optimizing atom economy are prioritized. Recent publications in journals like Organic Process Research & Development have explored solvent-free synthesis routes for similar compounds, resonating with eco-conscious practices.

Looking ahead, the demand for tert-butyl imidazole carboxylate derivatives is expected to rise, driven by advancements in bioconjugation techniques and proteolysis-targeting chimeras (PROTACs). Its compatibility with click chemistry further expands its utility in creating biopharmaceuticals. As the scientific community continues to unravel its potential, this compound remains a cornerstone in the quest for innovative therapeutics and a testament to the synergy between organic chemistry and biomedical innovation.